3,4,5-trimethoxy-N-[[4-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[[4-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H22N4O5S/c1-26-14-7-5-13(6-8-14)24-17(22-23-20(24)30)11-21-19(25)12-9-15(27-2)18(29-4)16(10-12)28-3/h5-10H,11H2,1-4H3,(H,21,25)(H,23,30)
• InChI Key: SSXUJGGPMYHJSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NNC2=S)CNC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol
• CAS No.: 392247-72-2

Description

3,4,5-trimethoxy-N-[[4-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis and Characterization

Research has been conducted on the synthesis and characterization of novel compounds derived from similar chemical structures, focusing on their potential biological activities. For example, a study explored the synthesis of new heterocyclic compounds with anti-inflammatory and analgesic properties, including derivatives with significant COX-2 selectivity and inhibitory activity, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study synthesized 1,2,4-triazole derivatives, investigating their antimicrobial activities and finding some compounds with good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antihyperglycemic Agents

Compounds structurally related to "3,4,5-trimethoxy-N-[[4-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide" have been investigated for their potential as antidiabetic agents. A particular study identified a series of benzamide derivatives as new antihyperglycemic agents, highlighting the importance of structural analysis in the development of diabetes treatments (Nomura, Kinoshita, Satoh, Maeda, Murakami, Tsunoda, Miyachi, & Awano, 1999).

Antimicrobial Activity

The antimicrobial properties of compounds similar to "this compound" have been a focus of research. Studies have synthesized and evaluated the antimicrobial activities of new Schiff bases, demonstrating their potential in combating bacterial and fungal infections (Mange, Isloor, Malladi, Isloor, & Fun, 2013).

Carbonic Anhydrase Inhibitory Activities

Research into the inhibition of carbonic anhydrase isoenzymes by polymethoxylated-pyrazoline benzene sulfonamides, closely related to the chemical structure of interest, has shown significant inhibitory activity, suggesting potential applications in medical research and drug development (Kucukoglu, Oral, Aydin, Yamali, Algul, Sakagami, Gulcin, Supuran, & Gul, 2016).